4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 4-amino-2-(1H-pyrrol-3-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C13H11N3O2/c14-10-3-1-2-9-11(10)13(18)16(12(9)17)7-8-4-5-15-6-8/h1-6,15H,7,14H2
• InChI Key: CXWCIEHNDFIZTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)N)C(=O)N(C2=O)CC3=CNC=C3
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol

Description

4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione (abbreviated as 4-APID) is a heterocyclic compound that has been studied for its various applications in scientific research. It is a derivative of isoindoline, a five-membered ring structure, and it is composed of two nitrogen atoms, two oxygen atoms, and one carbon atom. 4-APID has been found to possess several unique properties, including high solubility in water, high stability in aqueous solutions, and good thermal stability. As a result, 4-APID has been extensively studied for its potential applications in a variety of fields, including medicine, biochemistry, and pharmaceuticals.

Scientific Research Applications

4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential applications in scientific research. For example, it has been used to study the effects of various drugs on the central nervous system, as well as the mechanism of action of certain drugs. Additionally, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been used to study the structure and function of various proteins, as well as the interactions between proteins and other molecules. Finally, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been used to study the effects of various environmental factors on the expression of certain genes.

Mechanism of Action

4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential mechanism of action. It is believed that 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione binds to certain proteins, such as GABA receptors, and modulates their activity. Additionally, it is believed that 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione can modulate the activity of certain enzymes, such as tyrosine hydroxylase, and can also interact with certain hormones, such as cortisol.
Biochemical and Physiological Effects
4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential biochemical and physiological effects. It has been found to have a variety of effects on the central nervous system, including modulating the activity of certain neurotransmitters and modulating the expression of certain genes. Additionally, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has been found to have anti-inflammatory and antioxidant effects, as well as effects on the immune system.

Advantages and Limitations for Lab Experiments

4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione has several advantages and limitations when used for laboratory experiments. One advantage of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione is that it is relatively easy to synthesize, which makes it ideal for use in laboratory experiments. Additionally, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione is highly soluble in water, which makes it ideal for use in aqueous solutions. However, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione is sensitive to oxidation, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione. For example, further research could be conducted to better understand the mechanism of action of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione and its effects on various physiological processes. Additionally, further research could be conducted to explore the potential therapeutic applications of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione, such as its use as an anti-inflammatory or antioxidant agent. Finally, further research could be conducted to explore the potential interactions of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione with other molecules, such as hormones and proteins.

Synthesis Methods

4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione can be synthesized in a variety of ways, including the reaction of pyrrolidine with isoindoline in the presence of a base. This reaction results in the formation of 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione and a byproduct, which can be removed by precipitation. Additionally, 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione can be synthesized from the reaction of isoindoline with a mixture of pyrrolidine and acetic anhydride. This reaction yields 4-amino-2-[(1H-pyrrol-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione in a high yield and with a high purity.